Cas no 1201147-00-3 (Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate)

• Product Name: Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate
• CAS No: 1201147-00-3
• MF: C₂₄H₂₆BrO₂P
• MW: 457.339807033539
• CID: 4726695
• Update Time: 2025-05-20

Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate

• Inchi： 1S/C24H26BrO2P/c1-2-27-24(26)19-12-20-28(25,21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23/h3-11,13-18H,2,12,19-20H2,1H3
• InChI Key： PFOIIFYVSUCPKI-UHFFFAOYSA-N
• SMILES： BrP(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC(=O)OCC

Computed Properties

• Exact Mass: 456.08538 g/mol
• Monoisotopic Mass: 456.08538 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 457.3
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate

Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate (CAS No 1201147-00-3): A Comprehensive Overview

Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate, identified by its CAS number 1201147-00-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of organophosphorus derivatives, which are widely recognized for their diverse applications in catalysis, materials science, and medicinal chemistry. The unique structural features of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate make it a valuable intermediate in the synthesis of more complex molecules, particularly those involving phosphorus-containing functional groups.

The molecular structure of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate consists of a butanoate ester moiety linked to a brominated triphenylphosphanyl group. This configuration imparts distinct chemical properties that are highly useful in various synthetic transformations. The presence of the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl systems. Meanwhile, the triphenylphosphanyl group enhances the compound's reactivity in phosphorus-mediated reactions, making it a versatile tool in organic synthesis.

In recent years, Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate has been explored in the development of novel pharmaceuticals and agrochemicals. Its ability to act as a ligand in transition metal-catalyzed reactions has opened up new avenues for the synthesis of complex heterocyclic compounds. These compounds are of particular interest due to their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound's role as a building block in medicinal chemistry underscores its importance in drug discovery efforts.

One of the most compelling applications of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate is in the field of polymer chemistry. The phosphorus-containing moiety can be incorporated into polymer backbones to enhance thermal stability and mechanical strength. Such modifications are crucial for developing advanced materials that can withstand harsh environmental conditions. Additionally, the bromine atom allows for post-polymerization functionalization, enabling the creation of polymers with tailored properties for specific applications.

The synthesis of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a triphenylphosphine derivative followed by bromination and subsequent esterification. Each step is carefully optimized to ensure high yield and purity, which are essential for downstream applications. The efficiency of these synthetic routes underscores the compound's significance as a chemical intermediate.

Recent advances in computational chemistry have further illuminated the potential of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate. Molecular modeling studies have revealed insights into its reactivity and interaction with biological targets. These findings have informed the design of novel derivatives with enhanced pharmacological properties. By leveraging computational tools, researchers can predict the behavior of this compound in various chemical environments, facilitating more efficient drug development processes.

The industrial production of Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate is also evolving with technological advancements. Continuous flow chemistry has emerged as a promising approach for scaling up its synthesis while maintaining high selectivity and yield. This methodology aligns with the growing emphasis on sustainable chemical manufacturing practices. By reducing waste and energy consumption, flow chemistry contributes to more environmentally friendly production processes.

Future research directions for Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate include exploring its role in asymmetric catalysis and chiral molecule synthesis. The unique steric environment provided by the triphenylphosphanyl group offers opportunities for enantioselective transformations, which are critical for producing enantiomerically pure pharmaceuticals. Such developments could revolutionize synthetic methodologies and lead to more effective therapeutic agents.

In conclusion, Ethyl 4-(bromotriphenyl-l5-phosphanyl)butanoate (CAS No 1201147-00-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features make it an invaluable tool in pharmaceutical research, polymer chemistry, and materials science. As our understanding of its properties continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.